Cas no 1115867-08-7 (N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide)

• Product name: N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide
• CAS No: 1115867-08-7
• MF: C₂₄H₂₇N₅O₃S
• MW: 465.567883729935
• CID: 5389914

N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methoxyphenyl)-2-[3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl]sulfanylacetamide
• N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

• Inchi： 1S/C24H27N5O3S/c1-31-19-7-5-6-18(16-19)27-22(30)17-33-24-23(25-10-11-26-24)29-14-12-28(13-15-29)20-8-3-4-9-21(20)32-2/h3-11,16H,12-15,17H2,1-2H3,(H,27,30)
• InChI Key： JBUOSSSVILWYJK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)CSC1=NC=CN=C1N1CCN(C2=CC=CC=C2OC)CC1

Additional information on N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide

Introduction to N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide (CAS No. 1115867-08-7)

N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide, with the CAS number 1115867-08-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The structure of this compound features a complex arrangement of functional groups, including a piperazine ring, a pyrazine ring, and amide functionalities. These structural elements contribute to its unique chemical properties and biological interactions. The presence of 3-methoxyphenyl and 4-(2-methoxyphenyl)piperazin-1-yl moieties suggests that this molecule may interact with various biological targets, including enzymes and receptors, which are crucial for modulating physiological processes.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperazine moiety in N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide is particularly noteworthy, as it is known to be a key structural component in many psychoactive drugs. This moiety has been extensively studied for its potential to interact with serotonin and dopamine receptors, which are involved in mood regulation, cognitive function, and other neurological processes.

The sulfanyl group in the compound's name also plays a critical role in its biological activity. Sulfanyl groups are known to enhance the solubility and bioavailability of molecules, making them more effective in vivo. Additionally, sulfanyl-containing compounds have been shown to exhibit anti-inflammatory, analgesic, and anti-depressant properties. The combination of these functional groups in N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide suggests that it may have multifaceted therapeutic potential.

Recent studies have begun to explore the pharmacological properties of this compound. Preliminary research indicates that it may have significant effects on central nervous system (CNS) function. The interaction between the piperazine ring and CNS receptors has been a focus of drug discovery efforts for decades, leading to the development of several FDA-approved medications used to treat conditions such as depression, anxiety, and schizophrenia. The unique structural features of N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide make it an intriguing candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex core structure of the molecule. These synthetic strategies not only enhance the efficiency of the process but also improve the overall quality of the final product.

In addition to its potential therapeutic applications, N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamide may also serve as a valuable tool in chemical biology research. Its unique structure allows researchers to probe interactions with various biological targets at a molecular level. This can provide insights into the mechanisms underlying neurological disorders and help identify new drug candidates.

The development of novel pharmaceuticals is an ongoing process that relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-(3-methoxyphenyl)-2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-ylsulfanyl)acetamide exemplifies how advances in synthetic chemistry can lead to the discovery of new compounds with significant therapeutic potential. As research continues to uncover its biological activities and mechanisms of action, this molecule is poised to play a crucial role in future drug development efforts.

The future prospects for this compound are promising. Ongoing studies aim to elucidate its pharmacokinetic properties and assess its safety profile in preclinical models. These investigations will provide critical data for determining its suitability for further clinical development. If successful, N-(3-methoxyphenyl)-2-{(3-[4-(2-methoxyphenyl)piperazin-l -yI]pyrazin-z-yI)sulfanyl}acetamide could become an important therapeutic agent for treating various neurological disorders.

In conclusion, N-(3-methoxyphenyI-)-z-{(S-S[ -[ - - ( - - ) yI ] ] } } } } } } } } } acetamide (CAS No. 1115867--08--7) is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further study aimed at developing novel treatments for neurological disorders. As our understanding of its biological activities grows, so too does its promise as a future therapeutic agent.